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Compound of Interest

Compound Name: Naftalofos

Cat. No.: B1677904 Get Quote

An In-depth Review for Researchers, Scientists, and Drug Development Professionals

Introduction
Naftalofos, an organophosphate compound, has been utilized in veterinary medicine as an

anthelmintic agent. This technical guide provides a comprehensive overview of Naftalofos,

including its synonyms, chemical properties, mechanism of action, efficacy, and toxicological

profile. The information presented herein is intended to serve as a valuable resource for

researchers, scientists, and professionals involved in drug development and parasitology.

Synonyms and Chemical Identity
Naftalofos is known by several synonyms in scientific literature and commercial products. A

clear understanding of these names is crucial for a comprehensive literature review.

Table 1: Synonyms and Identifiers for Naftalofos
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Type Identifier

Systematic Name
(1,3-dioxobenzo[de]isoquinolin-2-yl) diethyl

phosphate

Common Synonyms Naphthalophos, Rametin, Maretin, Phtalophos

CAS Number 1491-41-4

Molecular Formula C₁₆H₁₆NO₆P

Molecular Weight 349.28 g/mol

Other Identifiers Bayer 9002, ENT 25567

Mechanism of Action: Acetylcholinesterase
Inhibition
Naftalofos exerts its anthelmintic effect through the inhibition of acetylcholinesterase (AChE), a

critical enzyme in the nervous system of both parasites and their hosts.

The Cholinergic Synapse
In a healthy nervous system, the neurotransmitter acetylcholine (ACh) is released into the

synaptic cleft to transmit a nerve impulse. AChE rapidly hydrolyzes ACh into choline and acetic

acid, terminating the signal and allowing the neuron to repolarize.

Organophosphate Inhibition
Organophosphates, including Naftalofos, act as irreversible inhibitors of AChE. They

phosphorylate the serine hydroxyl group at the active site of the enzyme, forming a stable,

inactive complex. This leads to an accumulation of acetylcholine in the synaptic cleft, resulting

in continuous stimulation of cholinergic receptors. In parasitic nematodes, this causes spastic

paralysis, leading to their expulsion from the host.

While specific IC50 and Ki values for Naftalofos's inhibition of acetylcholinesterase are not

readily available in the reviewed public literature, the mechanism is consistent with other well-

studied organophosphates.
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Figure 1. Mechanism of Naftalofos at the cholinergic synapse.

Anthelmintic Efficacy
Naftalofos has demonstrated efficacy against a range of gastrointestinal nematodes in sheep.

The following data is derived from a controlled study evaluating the efficacy of a 50 mg/kg oral

dose of naphthalophos in naturally infected sheep[1][2].

Table 2: Efficacy of Naftalofos (50 mg/kg) Against Various Nematode Species in Sheep
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Nematode Species Efficacy (% Reduction)

Haemonchus contortus >99%

Trichostrongylus axei 99.3%

Teladorsagia circumcincta 97.8%

Trichostrongylus colubriformis 99.2%

Cooperia punctata/curticei/pectinata 90.4%

Nematodirus spathiger 89.2%

Oesophagostomum venulosum/columbianum 93.7%

Toxicological Profile
As an organophosphate, Naftalofos exhibits a narrow margin of safety and requires careful

handling and accurate dosing.

Table 3: Acute Toxicity of Naftalofos

Test Species Route LD50

Acute Oral LD50 Rat Oral 500 - 2,000 mg/kg

Acute Dermal LD50 Rat Dermal >4,000 mg/kg

Experimental Protocols
In Vitro Acetylcholinesterase Inhibition Assay (Ellman's
Method)
This colorimetric assay is a standard method for determining the inhibitory potential of

compounds against acetylcholinesterase.

Materials:

Acetylcholinesterase (AChE) solution (e.g., from electric eel)
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5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

Acetylthiocholine iodide (ATCI)

Phosphate buffer (pH 8.0)

Naftalofos (or other test inhibitor)

96-well microplate

Microplate reader

Procedure:

Prepare serial dilutions of Naftalofos in a suitable solvent (e.g., DMSO) and then in

phosphate buffer.

In a 96-well plate, add in the following order:

Phosphate buffer

DTNB solution

Naftalofos solution (or buffer for control)

AChE solution

Incubate the plate at a controlled temperature (e.g., 37°C) for a defined period (e.g., 15

minutes).

Initiate the reaction by adding the ATCI substrate solution to all wells.

Immediately measure the absorbance at 412 nm at regular intervals for a set duration (e.g.,

5-10 minutes).

Calculate the rate of reaction for each concentration of the inhibitor.

Determine the percentage of inhibition relative to the control and calculate the IC50 value

(the concentration of inhibitor that causes 50% inhibition of enzyme activity).
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In Vivo Anthelmintic Efficacy Trial in Sheep (Fecal Egg
Count Reduction Test - FECRT)
The FECRT is a common method to evaluate the efficacy of an anthelmintic in a field or

controlled setting.
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Figure 2. Experimental workflow for an anthelmintic efficacy trial.
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Procedure:

Animal Selection: Select a group of sheep with naturally or experimentally induced

gastrointestinal nematode infections.

Randomization: Randomly allocate the animals into a treatment group and a control group.

Pre-treatment Sampling: Collect individual fecal samples from all animals on Day 0.

Fecal Egg Count (Day 0): Determine the number of nematode eggs per gram of feces (EPG)

for each animal using a standardized technique (e.g., McMaster method).

Treatment Administration: Administer the calculated dose of Naftalofos (e.g., 50 mg/kg body

weight) orally to the animals in the treatment group. The control group receives a placebo.

Post-treatment Sampling: After a specified period (typically 10-14 days), collect individual

fecal samples from all animals again.

Fecal Egg Count (Post-treatment): Determine the EPG for each animal from the post-

treatment samples.

Efficacy Calculation: Calculate the mean EPG for both the treatment and control groups at

both sampling times. The percentage efficacy is calculated using the following formula: %

Efficacy = [1 - (Mean EPG of treated group post-treatment / Mean EPG of control group post-

treatment)] x 100

Conclusion
Naftalofos is an effective organophosphate anthelmintic against a variety of important

nematode parasites in sheep. Its mechanism of action via the irreversible inhibition of

acetylcholinesterase is well-understood within the context of its chemical class. However, the

narrow safety margin necessitates careful handling and precise dosing. The lack of publicly

available specific enzyme kinetic data (IC50/Ki) for Naftalofos presents a gap in the complete

characterization of this compound and represents an area for future research. The

experimental protocols and data presented in this guide provide a solid foundation for further

investigation and application of Naftalofos in the field of veterinary drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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